methyl (3R)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate
Overview
Description
Methyl (3R)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate, commonly referred to as DHHP, is a compound that has been used in various scientific research applications. It is a derivative of the amino acid phenylalanine and is also known as 3-hydroxy-3-(3,4-dihydroxyphenyl)propionic acid (3-HPA). DHHP has been studied for its potential therapeutic benefits, as well as its biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for DHHP.
Scientific Research Applications
DHHP has been studied for its potential therapeutic benefits in various diseases and conditions. It has been used as an anti-inflammatory agent, an antioxidant, and an anti-cancer agent. It has also been studied for its potential to improve cognitive function and memory, as well as its potential to reduce the risk of age-related cognitive decline. DHHP has also been studied for its potential to reduce the risk of cardiovascular disease and stroke.
Mechanism of Action
The mechanism of action of DHHP is not fully understood. However, it is thought to act as an antioxidant and anti-inflammatory agent. It is believed to reduce oxidative stress and inflammation by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. It may also act as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are pro-inflammatory molecules.
Biochemical and Physiological Effects
DHHP has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and lipid peroxidation. It has also been shown to increase the production of nitric oxide, which is involved in the regulation of blood pressure and vascular tone. DHHP has also been shown to reduce the production of pro-inflammatory cytokines and to inhibit the activity of the enzyme 5-lipoxygenase.
Advantages and Limitations for Lab Experiments
The main advantage of using DHHP in lab experiments is its low toxicity. It is well tolerated by cells and has a low potential for causing adverse effects. The main limitation of using DHHP in lab experiments is its limited availability. It is not widely available and can be difficult to obtain in large quantities.
Future Directions
For DHHP research include further studies into its potential therapeutic benefits in various diseases and conditions. Further research into its mechanism of action is also needed to better understand its biochemical and physiological effects. Additionally, further research into its potential to improve cognitive function and memory is needed. Finally, further research into its potential to reduce the risk of age-related cognitive decline is needed.
Synthesis Methods
DHHP can be synthesized by the reaction of 3,4-dihydroxyphenylalanine (DOPA) with methyl glyoxal, followed by reaction with hydroxylamine hydrochloride. The reaction is carried out in an aqueous solution at pH 7 and is catalyzed by a base such as sodium hydroxide. The product is then purified by recrystallization or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3R)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate involves the protection of the hydroxyl groups on the phenyl ring, followed by the addition of a hydroxyl group to the propanoate side chain, and finally the deprotection of the phenyl ring hydroxyl groups.", "Starting Materials": [ "3,4-dihydroxybenzoic acid", "methyl 3-hydroxypropanoate", "dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "di-tert-butyl dicarbonate (Boc2O)", "triethylamine (TEA)", "acetic anhydride", "sodium hydroxide (NaOH)", "methanol (MeOH)", "dichloromethane (DCM)" ], "Reaction": [ "Protect the hydroxyl groups on the phenyl ring by reacting 3,4-dihydroxybenzoic acid with di-tert-butyl dicarbonate (Boc2O) and triethylamine (TEA) in dichloromethane (DCM) to form Boc-protected 3,4-dihydroxybenzoic acid.", "React Boc-protected 3,4-dihydroxybenzoic acid with methyl 3-hydroxypropanoate, dicyclohexylcarbodiimide (DCC), and 4-dimethylaminopyridine (DMAP) in dichloromethane (DCM) to form methyl (3R)-3-(Boc-3,4-dihydroxyphenyl)-3-hydroxypropanoate.", "Add a hydroxyl group to the propanoate side chain by reacting methyl (3R)-3-(Boc-3,4-dihydroxyphenyl)-3-hydroxypropanoate with acetic anhydride and sodium hydroxide (NaOH) in methanol (MeOH) to form methyl (3R)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate.", "Deprotect the hydroxyl groups on the phenyl ring by reacting methyl (3R)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate with trifluoroacetic acid (TFA) in dichloromethane (DCM) to form the final product, methyl (3R)-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoate." ] } | |
CAS RN |
2227710-72-5 |
Molecular Formula |
C10H12O5 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
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